Cas no 137407-31-9 (4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate)

• Product Name: 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate
• CAS No: 137407-31-9
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• MDL: MFCD00191513
• CID: 64478
• PubChem ID: 87571131
• Update Time: 2025-06-11

4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(6-Hydroxyhexyloxy)benzoic acid 4-methoxyphenyl ester
• 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate
• (4-methoxyphenyl) 4-(6-hydroxyhexoxy)benzoate
• SCHEMBL12744487
• 4-Methoxyphenyl 4-((6-hydroxyhexyl)oxy)benzoate
• MFCD00191513
• CS-0435416
• AKOS015856565
• H0766
• D90947
• Benzoic acid, 4-[(6-hydroxyhexyl)oxy]-, 4-methoxyphenyl ester
• DTXSID80659919
• FT-0742483
• 137407-31-9
• 4-methoxyphenyl 4-[(6-hydroxyhexyl)oxy]benzoate
• KTTALHXKXPIECT-UHFFFAOYSA-N

• MDL： MFCD00191513
• Inchi： 1S/C20H24O5/c1-23-17-10-12-19(13-11-17)25-20(22)16-6-8-18(9-7-16)24-15-5-3-2-4-14-21/h6-13,21H,2-5,14-15H2,1H3
• InChI Key： KTTALHXKXPIECT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCCCO

Computed Properties

• Exact Mass: 344.16200
• Monoisotopic Mass: 344.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.145
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 517.252 °C at 760 mmHg
• Flash Point: 180.569 °C
• Refractive Index: 1.551
• PSA: 64.99000
• LogP: 3.84590
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate

Introduction to 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate (CAS No. 137407-31-9)

4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate (CAS No. 137407-31-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a benzoate moiety, a methoxyphenyl group, and a hydroxyhexyloxy chain. These structural features contribute to its diverse chemical and biological properties, making it an important molecule for both academic research and industrial applications.

The chemical formula of 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate is C₁₈H₂₂O₅, and its molecular weight is approximately 322.36 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In recent years, 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate has gained significant attention due to its potential biological activities. Research has shown that this compound exhibits antioxidant properties, which are attributed to the presence of the hydroxyl group in the hexyloxy chain. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is linked to various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Beyond its antioxidant properties, 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate has also been studied for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and potentially alleviating symptoms associated with inflammatory conditions.

The pharmaceutical industry has shown interest in 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate due to its potential as a lead compound for drug development. Its ability to modulate oxidative stress and inflammation makes it a promising candidate for the treatment of various diseases. Additionally, the compound's structural flexibility allows for further modifications to enhance its therapeutic efficacy and reduce potential side effects.

In the field of materials science, 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate has been explored for its use in the development of functional materials. Its hydroxyl group can participate in hydrogen bonding, which can be utilized to improve the mechanical properties of polymers and other materials. Moreover, the compound's benzoate moiety can serve as a building block for the synthesis of more complex molecules with tailored properties.

Synthetic methods for producing 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate have been well-documented in the literature. One common approach involves the esterification of 4-hydroxybenzoic acid with 1-bromo-6-hydroxyhexane in the presence of a base such as potassium carbonate. The resulting product can then be coupled with 4-methoxyphenol using a coupling agent like dicyclohexylcarbodiimide (DCC). This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production.

The safety profile of 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage are essential to ensure safety in both laboratory and industrial settings.

In conclusion, 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)benzoate (CAS No. 137407-31-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure confers valuable properties such as antioxidant and anti-inflammatory activities, making it an important molecule for both research and industrial use. Ongoing studies continue to explore new applications and potential therapeutic uses of this compound, further highlighting its significance in the scientific community.